Cas no 2228597-51-9 (tert-butyl N-5-(3-amino-1,2-oxazol-5-yl)-2,3-dimethoxyphenylcarbamate)

• Product Name: tert-butyl N-5-(3-amino-1,2-oxazol-5-yl)-2,3-dimethoxyphenylcarbamate
• CAS No: 2228597-51-9
• MF: C₁₆H₂₁N₃O₅
• MW: 335.355044126511
• CID: 6376523
• PubChem ID: 165834854
• Update Time: 2025-10-21

tert-butyl N-5-(3-amino-1,2-oxazol-5-yl)-2,3-dimethoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(3-amino-1,2-oxazol-5-yl)-2,3-dimethoxyphenylcarbamate
• 2228597-51-9
• EN300-1886002
• tert-butyl N-[5-(3-amino-1,2-oxazol-5-yl)-2,3-dimethoxyphenyl]carbamate

• Inchi： 1S/C16H21N3O5/c1-16(2,3)23-15(20)18-10-6-9(11-8-13(17)19-24-11)7-12(21-4)14(10)22-5/h6-8H,1-5H3,(H2,17,19)(H,18,20)
• InChI Key： TUUXCOAIKDREJL-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C2=CC(N)=NO2)C=C(C=1OC)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 335.14812078g/mol
• Monoisotopic Mass: 335.14812078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 109Ų

Additional information on tert-butyl N-5-(3-amino-1,2-oxazol-5-yl)-2,3-dimethoxyphenylcarbamate

tert-butyl N-5-(3-amino-1,2-oxazol-5-yl)-2,3-dimethoxyphenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-5-(3-amino-1,2-oxazol-5-yl)-2,3-dimethoxyphenylcarbamate, identified by the CAS number 2228597-51-9, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a tert-butyl group with a substituted oxazole ring and a dimethoxyphenyl moiety. The integration of these functional groups makes it a versatile compound for research and development in the fields of organic chemistry and pharmacology.

The molecular structure of tert-butyl N-5-(3-amino-1,2-oxazol-5-yl)-2,3-dimethoxyphenylcarbamate is intriguing. The oxazole ring, a five-membered heterocycle containing one oxygen and one nitrogen atom, is substituted at position 3 with an amino group. This substitution pattern enhances the compound's reactivity and bioavailability. The phenyl group attached to the oxazole ring is further substituted with two methoxy groups at positions 2 and 3, which contribute to the molecule's stability and solubility properties. The tert-butyl group serves as a protecting group for the carbamate functionality, ensuring controlled release in biological systems.

Recent studies have highlighted the potential of this compound as a precursor for drug development. Its unique combination of functional groups allows for selective interactions with biological targets, making it a promising candidate for designing novel therapeutic agents. Researchers have explored its role in inhibiting specific enzymes and receptors, which could lead to innovative treatments for various diseases.

The synthesis of tert-butyl N-5-(3-amino-1,2-oxazol-5-yl)-2,3-dimethoxyphenylcarbamate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the oxazole ring through cyclization reactions and the subsequent attachment of the tert-butyl carbamate group. These steps require precise control over reaction conditions to ensure high yields and purity.

In terms of applications, this compound has shown promise in medicinal chemistry as a building block for constructing bioactive molecules. Its ability to undergo various functional group transformations makes it highly versatile in drug design. Additionally, its stability under physiological conditions suggests potential use in targeted drug delivery systems.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound more accurately. Molecular modeling studies have revealed that its structure favors favorable absorption and distribution profiles in biological systems. Furthermore, its low toxicity profile makes it an attractive candidate for preclinical studies.

In conclusion, tert-butyl N-5-(3-amino-1,2 oxazol 5 yl) 2 3 dimethoxy pheny lcarbamate (CAS No: 2228597 51 9) stands out as a valuable compound in contemporary chemical research. Its unique structure and versatile functional groups position it as a key player in the development of novel pharmaceutical agents. As research continues to uncover its full potential, this compound is expected to contribute significantly to advancements in medicinal chemistry and related fields.